Cas no 941294-46-8 (6-Chloro-N-(3-methoxypropyl)pyrimidin-4-amine)

6-Chloro-N-(3-methoxypropyl)pyrimidin-4-amine is a pyrimidine derivative with a chloro substituent at the 6-position and a 3-methoxypropylamino group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its reactive chloro group allows for further functionalization, while the methoxypropyl chain enhances solubility and bioavailability in certain applications. The pyrimidine core is a common pharmacophore, making this compound valuable in medicinal chemistry for designing kinase inhibitors or antimicrobial agents. Its well-defined structure and purity ensure consistent performance in synthetic pathways. Proper handling under controlled conditions is recommended due to its potential reactivity.
6-Chloro-N-(3-methoxypropyl)pyrimidin-4-amine structure
941294-46-8 structure
Product Name:6-Chloro-N-(3-methoxypropyl)pyrimidin-4-amine
CAS No:941294-46-8
MF:C8H12ClN3O
MW:201.653380393982
MDL:MFCD09800960
CID:803137
PubChem ID:29919576
Update Time:2025-10-23

6-Chloro-N-(3-methoxypropyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-N-(3-methoxypropyl)pyrimidin-4-amine
    • 4-Chloro-6-(3-methoxypropylamino)pyrimidine
    • 4-Pyrimidinamine,6-chloro-N-(3-methoxypropyl)-
    • 6-chloro-N-(3-methoxypropyl)-4-Pyrimidinamine
    • 6-Chloro-N-(3-methoxypropyl)-4-pyrimidinamine (ACI)
    • DB-079784
    • WC2
    • CS-0207600
    • E86973
    • MFCD09800960
    • BS-24866
    • SB58543
    • F1967-4556
    • 941294-46-8
    • AKOS010532010
    • DTXSID30652071
    • MDL: MFCD09800960
    • Inchi: 1S/C8H12ClN3O/c1-13-4-2-3-10-8-5-7(9)11-6-12-8/h5-6H,2-4H2,1H3,(H,10,11,12)
    • InChI Key: UJCCDUAZDDMWBM-UHFFFAOYSA-N
    • SMILES: ClC1C=C(NCCCOC)N=CN=1

Computed Properties

  • Exact Mass: 201.06700
  • Monoisotopic Mass: 201.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47A^2
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.236
  • Boiling Point: 350.324°C at 760 mmHg
  • Flash Point: 165.67°C
  • Refractive Index: 1.558
  • PSA: 47.04000
  • LogP: 1.65140

6-Chloro-N-(3-methoxypropyl)pyrimidin-4-amine Security Information

  • HazardClass:IRRITANT

6-Chloro-N-(3-methoxypropyl)pyrimidin-4-amine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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6-Chloro-N-(3-methoxypropyl)pyrimidin-4-amine Related Literature

Additional information on 6-Chloro-N-(3-methoxypropyl)pyrimidin-4-amine

Comprehensive Overview of 6-Chloro-N-(3-methoxypropyl)pyrimidin-4-amine (CAS No. 941294-46-8)

6-Chloro-N-(3-methoxypropyl)pyrimidin-4-amine (CAS No. 941294-46-8) is a specialized organic compound belonging to the pyrimidine class, which has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a chloro-substituted pyrimidine core and a 3-methoxypropyl side chain, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly exploring its potential applications due to its role in modulating biological pathways, particularly in drug discovery and crop protection formulations.

The growing interest in 6-Chloro-N-(3-methoxypropyl)pyrimidin-4-amine aligns with broader trends in precision chemistry and sustainable innovation. For instance, its structural motifs are frequently investigated for their compatibility with green chemistry principles, a topic dominating scientific discourse. Users searching for terms like "pyrimidine derivatives in drug development" or "eco-friendly synthetic intermediates" will find this compound highly relevant. Additionally, its CAS No. 941294-46-8 is often queried in patent databases, reflecting its commercial and academic value.

From a synthetic perspective, 6-Chloro-N-(3-methoxypropyl)pyrimidin-4-amine exhibits notable reactivity patterns. The chloro group at the 6-position allows for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. Meanwhile, the 3-methoxypropylamine moiety enhances solubility and bioavailability, making it a preferred choice for designing prodrugs or targeted delivery systems. Such characteristics are frequently highlighted in searches related to "high-yield pyrimidine synthesis" or "structure-activity relationship optimization."

In the context of industrial applications, this compound is pivotal in developing kinase inhibitors and antimicrobial agents, addressing urgent needs in oncology and infectious disease research. Its relevance to personalized medicine and antibiotic resistance—two high-traffic topics in scientific literature—further underscores its importance. Analytical techniques like HPLC and NMR are commonly employed to ensure the purity and consistency of CAS No. 941294-46-8, as emphasized in quality control protocols.

Beyond pharmaceuticals, 6-Chloro-N-(3-methoxypropyl)pyrimidin-4-amine is explored in material science for constructing molecular frameworks with tailored electronic properties. This dual utility resonates with searches for "multifunctional heterocyclic compounds" or "advanced material precursors." Furthermore, its stability under various conditions makes it a candidate for catalysis and polymer chemistry, aligning with the demand for sustainable industrial solutions.

To summarize, 6-Chloro-N-(3-methoxypropyl)pyrimidin-4-amine (CAS No. 941294-46-8) represents a convergence of innovation across multiple disciplines. Its adaptability to medicinal chemistry, agrochemicals, and material engineering ensures its prominence in both academic and industrial settings. As research continues to uncover new applications, this compound will likely remain a focal point for scientists addressing global challenges in health and technology.

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